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Compound of Interest

1-Hydroxycyclohexyl phenyl
Compound Name:
ketone

Cat. No.: B179516

An In-depth Technical Guide to 1-Hydroxycyclohexyl Phenyl Ketone (CAS 947-19-3)

Introduction

1-Hydroxycyclohexyl phenyl ketone, identified by the CAS number 947-19-3, is a highly
efficient, solid-state photoinitiator.[1] Commonly known by trade names such as Irgacure 184, it
belongs to the a-hydroxyketone class of photoinitiators.[2] These types of photoinitiators are
noted for their high stability and long storage life.[2] This compound is instrumental in initiating
the photopolymerization of unsaturated prepolymers, like acrylates, when exposed to ultraviolet
(UV) light.[3][4] Its primary application is in UV-curable technologies across various industries,
including coatings, inks, adhesives, and electronics.[2][5][6] A key advantage of 1-
Hydroxycyclohexyl phenyl ketone is its resistance to yellowing, making it ideal for
applications where color stability is crucial, even after prolonged sunlight exposure.[1][4]

Physicochemical and Spectroscopic Properties

The fundamental physical and chemical characteristics of 1-Hydroxycyclohexyl phenyl
ketone are summarized below. It typically appears as a white crystalline powder.[3]

Table 1: Physicochemical Properties of 1-Hydroxycyclohexyl Phenyl Ketone
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Property Value Reference
CAS Number 947-19-3 [4]1[5]
Molecular Formula C13H1602 [3B1[71[8]
Molecular Weight 204.26 g/mol [B1[71[91[10]
Appearance White crystalline powder [3]
Melting Point 47-50 °C [315191[11]
Boiling Point 175 °C at 15 mmHg [3115119]
Density 1.17 g/cm3 (1.182 g/cm? at 20 ]

°C)
Flash Point >150°C (164 °C - closed cup) [3][11]

Refractive Index

1.607

[3]

Water Solubility

Slightly soluble (1108 mg/L at
25°C)

[516]el

Solubility in Organic Solvents

Soluble in acetone, butyl
acetate, methanol, and

toluene.

[S]elel

pKa

13.23 + 0.20 (Predicted)

[8]

| Log Pow (Octanol/Water) | 2.81 at 25 °C |[11] |

Table 2: Spectroscopic Data for 1-Hydroxycyclohexyl Phenyl Ketone

Spectroscopic Data Details Reference
) ] 244 nm, 280 nm, 330 nm
UV Absorption Maxima . [11[3]
(in methanol)
1H NMR Spectrum data available [12]
13C NMR Spectrum data available [12]
IR Spectroscopy Spectrum data available [12][13]
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| Mass Spectrometry | Spectrum data available |[12][14] |

Mechanism of Action: Photoinitiation

1-Hydroxycyclohexyl phenyl ketone is classified as a Norrish Type | photoinitiator.[15] This
classification describes a photochemical process where the molecule undergoes a-cleavage
upon absorbing UV radiation, directly forming two free radical fragments. This process is highly
efficient and is the basis for its function in initiating polymerization.

The photoinitiation sequence is as follows:

UV Absorption: The ketone functional group within the molecule absorbs UV photons,
transitioning the molecule to an excited singlet state.[15]

+ a-Cleavage: The excited molecule rapidly undergoes cleavage at the bond between the
carbonyl group and the adjacent cyclohexyl ring.

o Radical Formation: This cleavage event generates a benzoyl radical and a
hydroxycyclohexyl radical.[15]

o Polymerization Initiation: Both of these newly formed radicals are highly reactive and can
initiate the polymerization of monomers and oligomers (e.g., acrylates) in the formulation,
leading to the rapid curing of the material.
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Figure 1. Norrish Type | Photochemical Cleavage Mechanism
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Caption: Figure 1. Norrish Type | Photochemical Cleavage Mechanism
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Applications in Research and Industry

Due to its efficiency and non-yellowing characteristics, 1-Hydroxycyclohexyl phenyl ketone
is widely used in UV-curable formulations.[1][5] Its primary role is to facilitate rapid curing
(photopolymerization) in a variety of materials.

Key application areas include:

Coatings: Used in wood and plastic coatings where high resistance to yellowing is required.

[1]

¢ Inks: Incorporated into lithographic and screen printing inks to improve curing speed and
print quality.[1]

¢ Adhesives: Enhances the bonding strength and durability of UV-curable adhesives.[1]

o Electronics and Optical Fibers: Utilized in specialized applications due to its reliable and fast
curing properties.[2]

o Organic Synthesis: Beyond polymerization, it can also serve as an oxidant for the
chemoselective conversion of primary alcohols and aldehydes to carboxylic acids.[16]
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Figure 2. Industrial Applications Workflow
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Caption: Figure 2. Industrial Applications Workflow

Experimental Protocols: Synthesis

The synthesis of 1-Hydroxycyclohexyl phenyl ketone is typically a multi-step process. One
common method involves the Friedel-Crafts acylation of benzene followed by chlorination and
alkaline hydrolysis.[2][17][18]

Table 3: Parameters for a Multi-Step Synthesis Protocol
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Reagents & Key Ratios (by .
Step ] Temperature Duration
Catalysts weight)
Cyclohexanec
] arboxylic acid, Acid: PClzs =2
1. Acylation 60+2°C 24 hours
Phosphorus 11
trichloride
Cyclohexanecarb
onyl chloride, Benzene : AICIs :
2. Friedel-Crafts Benzene, Chloride =9: 3: 15+£2°C > 2.5 hours
Aluminum 3.26
chloride
Cyclohexyl
3. Chlorination phenyl ketone, - 60+2°C Until completion

Chlorine gas

| 4. Hydrolysis | 1-chlorocyclohexyl phenyl ketone, Liquid alkali (e.g., NaOH) | Chloroketone :
Alkali=1:0.95-1.10 | 65-70 °C | 4-5 hours |

References for Table 3:[2][15][17][18]

Detailed Methodology:

o Acylation: Cyclohexanecarboxylic acid is reacted with phosphorus trichloride at
approximately 60°C for at least 4 hours to produce cyclohexanecarbonyl chloride.[17] The
inorganic layer is then separated.

» Friedel-Crafts Reaction: The synthesized cyclohexanecarbonyl chloride is added to a mixture
of benzene and a Lewis acid catalyst, typically aluminum chloride, to form cyclohexyl phenyl
ketone.[2][18]

e Chlorination: The cyclohexyl phenyl ketone is chlorinated by introducing chlorine gas at
around 60°C, yielding 1-chlorocyclohexyl phenyl ketone.[2][17]

o Alkaline Hydrolysis: The chlorinated intermediate is hydrolyzed using a strong base like
sodium hydroxide.[2][17] This reaction is often performed at 65-70°C.[18]
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 Purification: The resulting crude product is extracted with a solvent like toluene, and the final
1-Hydroxycyclohexyl phenyl ketone is purified through recrystallization or distillation.[17]
[18]
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Figure 3. Chemical Synthesis Workflow
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Caption: Figure 3. Chemical Synthesis Workflow

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b179516?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicology and Safety Information

While highly effective in industrial applications, 1-Hydroxycyclohexyl phenyl ketone requires
careful handling. The available toxicological data indicates moderate acute toxicity and
potential for irritation.

Table 4: Summary of Toxicological Data

Endpoint Species Route Value Reference
LDso Rat Oral > 2,500 mgl/kg [11]
LCso Rat Inhalation >1 mg/L (4 h) [11]
LCs0/ECso Thamnocephalus ]
Aquatic 27 - 55 mg/L [19][20]

(Acute) platyurus
LCso/ECso ) ]

Daphnia magna Aquatic 27 - 55 mg/L [19][20]
(Acute)

| LCso/ECso (Acute) | Heterocypris incongruens | Aquatic | 27 - 55 mg/L |[19][20] |

Hazard Identification and Safety Precautions:

e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[21]

e Precautionary Statements:

o P261: Avoid breathing dust.[21]

o P264: Wash skin thoroughly after handling.[11][21]

o P280: Wear protective gloves, clothing, and eye/face protection.[11][21]
o First Aid:

o Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical
attention.[21][22]
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o Skin: Flush skin with plenty of water and remove contaminated clothing.[21][22]

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[21]

» Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from
oxidizing agents.[6][21]

Long-term exposure studies on Daphnia magna at concentrations up to 1.0 mg/L showed no
significant effects on organismal fithess over three generations.[19][20] However, exposure to
any chemical should always be minimized.[22] Carcinogenic, mutagenic, or teratogenic effects
have not been established.[11][22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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